Further analytical applications of perxenate
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9709500722
Abstract
Sodium perxenate, a stable salt of octavalent xenon, is used as the oxidising agent in spectrophotometric and titrimetric applications. Advantages over conventional oxidising agents are pointed out in spectrophotometric determinations of manganese, chromium and cerium. The procedures are simplified and there is a considerable saving in analysis time. The quantitative reaction of perxenate with iodide to produce iodine can be utilised in well known iodimetric procedures. Perxenate can be used in slightly alkaline solution for direct oxidation by adding an excess and back-titrating with thiosulphate. The titrimetric methods are illustrated by the determination of arsenic(III) oxide and two hydrazinium salts.
Thermogravimetric analysis results are presented for sodium perxenate dried in various ways.
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Journal Name：Analyst
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